Cas no 114754-73-3 (N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine)

N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine structure
114754-73-3 structure
Product Name:N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine
CAS No:114754-73-3
MF:C17H21NO2
MW:271.35414481163
CID:1202712
PubChem ID:2756621
Update Time:2025-04-20

N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-1-(3,4-dimethoxyphenyl)ethanamine
    • 1-benzylamino-1-(3,4-dimethoxyphenyl)-ethane
    • N-(3,4-dimethoxy-phenylethyl)-N-benzyl-amine
    • benzyl [1-(3,4-dimethoxyphenyl)ethyl]amine
    • SureCN5172595
    • AC1MBTZR
    • KB-200492
    • Benzyl-[1-(3,4-dimethoxyphenyl)ethyl]amine
    • CTK6J7173
    • N-(3,4-dimethoxy-phenylethyl)-N-benzylamine
    • AG-B-15277
    • N-benzyl-3,4-dimethoxyphenylethylamine
    • VWNXQIVCUARDPH-UHFFFAOYSA-N
    • AKOS026854056
    • A1-06073
    • DTXSID60373449
    • 114754-73-3
    • 3-(3,4-Dimethoxyphenyl)-1-phenyl-2-azabutane
    • AKOS000226129
    • SCHEMBL5172595
    • Inchi: 1S/C17H21NO2/c1-13(18-12-14-7-5-4-6-8-14)15-9-10-16(19-2)17(11-15)20-3/h4-11,13,18H,12H2,1-3H3
    • InChI Key: VWNXQIVCUARDPH-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C(C)NCC1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 271.15700
  • Monoisotopic Mass: 271.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • PSA: 30.49000
  • LogP: 3.94550
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